Cas no 845266-26-4 (5-(2-phenylethynyl)nicotinonitrile)

5-(2-Phenylethynyl)nicotinonitrile is a versatile organic compound featuring a nicotinonitrile core substituted with a phenylethynyl group at the 5-position. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The compound serves as a key intermediate in the synthesis of heterocyclic frameworks, particularly in the development of kinase inhibitors and other bioactive molecules. Its rigid, conjugated system enhances binding affinity in medicinal chemistry applications, while the nitrile group offers functionalization potential for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it a reliable building block for complex molecular architectures.

5-(2-phenylethynyl)nicotinonitrile structure

845266-26-4 structure

Product name:5-(2-phenylethynyl)nicotinonitrile

CAS No:845266-26-4

MF:C₁₄H₈N₂

MW:204.22700

MDL:MFCD01763953

CID:716319

PubChem ID:2822390

5-(2-phenylethynyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Pyridinecarbonitrile,5-(2-phenylethynyl)-
- 5-(2-PHENYLETHYNYL)NICOTINONITRILE
- 5-(2-phenylethynyl)pyridine-3-carbonitrile
- 5-phenylethynylnicotinonitrile
- FT-0692637
- SLUQJZCMAPASFJ-UHFFFAOYSA-N
- 5-(Phenylethynyl)nicotinonitrile
- MFCD01763953
- SCHEMBL1477360
- SR-01000632630-1
- DTXSID80384916
- MLS001182059
- Maybridge1_004883
- MS-22125
- SMR000567759
- HMS2864I14
- HMS555F21
- J-516137
- CCG-42650
- 5-(2-phenylethynyl)-3-pyridinecarbonitrile
- CHEMBL1325979
- BDBM93892
- 845266-26-4
- cid_2822390
- DB-076053
- 5-(2-phenylethynyl)nicotinonitrile
- MDL： MFCD01763953
- Inchi： InChI=1S/C14H8N2/c15-9-14-8-13(10-16-11-14)7-6-12-4-2-1-3-5-12/h1-5,8,10-11H
- InChI Key： SLUQJZCMAPASFJ-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)C#CC2=CC(=CN=C2)C#N

Computed Properties

Exact Mass: 204.06900
Monoisotopic Mass: 204.068748264g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 36.7Å²

Experimental Properties

PSA: 36.68000
LogP: 2.35308

5-(2-phenylethynyl)nicotinonitrile Security Information

5-(2-phenylethynyl)nicotinonitrile Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-(2-phenylethynyl)nicotinonitrile Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	B521968-10mg	5-(2-phenylethynyl)nicotinonitrile	845266-26-4		10mg	$ 50.00	2022-06-07
abcr	AB225377-1g	5-(2-Phenylethynyl)nicotinonitrile; 95%	845266-26-4		1g	€60.20	2023-09-13
TRC	B521968-100mg	5-(2-phenylethynyl)nicotinonitrile	845266-26-4		100mg	$ 95.00	2022-06-07
TRC	B521968-50mg	5-(2-phenylethynyl)nicotinonitrile	845266-26-4		50mg	$ 65.00	2022-06-07
abcr	AB225377-1 g	5-(2-Phenylethynyl)nicotinonitrile; 95%	845266-26-4		1 g	€60.20	2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1650604-1g	5-(Phenylethynyl)nicotinonitrile	845266-26-4	98%	1g	￥754.00	2024-07-28